Cas no 199287-82-6 (3-Bromo-6-fluoro-2-hydroxybenzaldehyde)

• Product Name: 3-Bromo-6-fluoro-2-hydroxybenzaldehyde
• CAS No: 199287-82-6
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD20528359
• CID: 4710296
• PubChem ID: 21848289
• Update Time: 2025-05-20

3-Bromo-6-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-fluoro-2-hydroxybenzaldehyde
• 3-bromo-6-fluoro-2-hydroxy-benzaldehyde
• DAWSNYZORFNMGT-UHFFFAOYSA-N
• AKOS017974865
• DB-410886
• 3-Bromo-6-fluorosalicylaldehyde
• EN300-306187
• AC-30564
• CS-0136075
• 199287-82-6
• SY278015
• MFCD20528359
• Y13536
• Z1322794675
• SCHEMBL3198764
• 3-Bromo-6-fluoro-2-hydroxybenzaldehyde

• MDL： MFCD20528359
• Inchi： 1S/C7H4BrFO2/c8-5-1-2-6(9)4(3-10)7(5)11/h1-3,11H
• InChI Key： DAWSNYZORFNMGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C=O)=C1O)F

Computed Properties

• Exact Mass: 217.93787g/mol
• Monoisotopic Mass: 217.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Bromo-6-fluoro-2-hydroxybenzaldehyde

Introduction to 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (CAS No. 199287-82-6)

3-Bromo-6-fluoro-2-hydroxybenzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 199287-82-6, this compound represents a unique structural motif that is highly valuable for the synthesis of various bioactive molecules. Its molecular structure, featuring both bromine and fluorine substituents, along with a hydroxyl group and an aldehyde functionality, makes it a versatile intermediate in the development of novel therapeutic agents.

The significance of 3-Bromo-6-fluoro-2-hydroxybenzaldehyde lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of halogen atoms, particularly bromine and fluorine, enhances the reactivity and metabolic stability of the compound, which are critical factors in medicinal chemistry. These properties make it an attractive building block for designing small-molecule inhibitors, ligands, and other pharmacophores that target specific biological pathways.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The 3-Bromo-6-fluoro-2-hydroxybenzaldehyde molecule has been extensively studied for its role in synthesizing kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The bromo and fluoro substituents provide excellent handles for further functionalization, allowing chemists to tailor the compound's properties to meet specific therapeutic requirements.

One of the most compelling aspects of 3-Bromo-6-fluoro-2-hydroxybenzaldehyde is its utility in the development of fluorinated aromatic compounds. Fluorine atoms are known to influence the pharmacokinetic and pharmacodynamic properties of drugs, often leading to improved bioavailability and selectivity. The incorporation of fluorine into drug candidates has been a cornerstone of modern medicinal chemistry, and 3-Bromo-6-fluoro-2-hydroxybenzaldehyde serves as a key intermediate in this process.

The hydroxyl group in the structure of 3-Bromo-6-fluoro-2-hydroxybenzaldehyde also contributes to its versatility. Hydroxyl-functionalized compounds are frequently employed in drug design due to their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. This feature makes it particularly useful for designing molecules that interact with proteins and enzymes in complex ways.

Recent studies have highlighted the importance of 3-Bromo-6-fluoro-2-hydroxybenzaldehyde in the synthesis of antiviral agents. The structural features of this compound allow for the development of molecules that can inhibit viral replication by targeting essential enzymes or receptors. For instance, researchers have explored its potential in designing inhibitors for viral proteases, which are critical for viral maturation and infection.

The aldehyde functionality at the phenolic ring provides another avenue for chemical modification. Aldehydes are reactive sites that can be readily converted into other functional groups, such as carboxylic acids or amides, through oxidation or condensation reactions. This reactivity makes 3-Bromo-6-fluoro-2-hydroxybenzaldehyde a valuable precursor for synthesizing a wide range of derivatives with tailored biological activities.

In conclusion, 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (CAS No. 199287-82-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an indispensable tool for chemists working on drug discovery and development. As research continues to uncover new applications for this molecule, its importance is likely to grow even further, contributing to advancements in medicine and chemical biology.